Cas no 1805195-52-1 (Methyl 2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805195-52-1
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4886466
• Update Time: 2025-07-15

Methyl 2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H7F6NO2/c1-19-6(18)2-4-7(10(14,15)16)5(11)3-17-8(4)9(12)13/h3,9H,2H2,1H3
• InChI Key： ZTENVMNVRMGNOL-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(CC(=O)OC)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetate

Methyl 2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetate: A Comprehensive Overview

Methyl 2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetate (CAS no. 1805195-52-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents targeting various diseases. Its molecular architecture, featuring multiple fluorinated substituents, contributes to its distinctive chemical properties and biological activities.

The compound's structure includes a pyridine core substituted with a methyl ester group at the 3-position, a difluoromethyl group at the 2-position, a fluoro atom at the 5-position, and a trifluoromethyl group at the 4-position. These fluorinated groups are strategically positioned to enhance the compound's pharmacokinetic profile and binding affinity to biological targets. The presence of multiple fluorine atoms not only increases the compound's lipophilicity but also modulates its metabolic stability, making it an attractive candidate for further medicinal chemistry exploration.

In recent years, there has been a growing interest in the development of fluorinated compounds for their ability to improve drug efficacy and reduce off-target effects. The use of fluorine atoms in drug design is well-documented for their ability to enhance metabolic stability, increase binding affinity, and modify pharmacokinetic properties. Methyl 2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetate exemplifies these advantages, making it a valuable scaffold for designing next-generation pharmaceuticals.

One of the most compelling aspects of this compound is its potential application in oncology research. Fluorinated pyridines have been extensively studied for their role in developing anticancer agents due to their ability to interfere with key enzymatic pathways involved in tumor growth and progression. Preclinical studies have demonstrated that compounds with similar structural motifs can exhibit potent inhibitory effects on various cancer-related targets. The multifaceted nature of Methyl 2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetate suggests that it may serve as a versatile lead compound for further optimization into effective anticancer therapeutics.

Beyond oncology, this compound has shown promise in other therapeutic areas as well. Its unique structural features make it a potential candidate for developing treatments against neurological disorders, infectious diseases, and inflammatory conditions. Researchers have explored its interactions with enzymes and receptors involved in these diseases, finding that it can modulate biological pathways relevant to disease pathogenesis. The ability of Methyl 2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetate to interact with multiple targets underscores its potential as a multitargeted drug candidate.

The synthesis of Methyl 2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetate involves a series of carefully orchestrated chemical transformations that highlight the expertise required in fluorinated organic synthesis. The introduction of fluorine atoms into the pyridine ring requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic methodologies, including cross-coupling reactions and metal-catalyzed transformations, are employed to construct the desired molecular framework efficiently.

The pharmacological evaluation of this compound has revealed several intriguing properties. In vitro studies have shown that it exhibits significant inhibitory activity against key enzymes implicated in cancer metabolism and signaling pathways. Additionally, preliminary in vivo studies suggest that it can effectively reach target tissues and exert therapeutic effects without significant toxicity. These findings underscore the potential of Methyl 2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetate as a lead compound for further development.

The future directions for research on Methyl 2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetate are multifaceted. Further optimization of its structure through medicinal chemistry approaches aims to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, exploring its mechanism of action will provide deeper insights into its therapeutic potential and help guide the development of novel treatment strategies.

In conclusion, Methyl 2-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetate (CAS no. 1805195-52-1) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to grow, compounds like this one are poised to play a crucial role in advancing therapeutic interventions across multiple disease areas.